![molecular formula C22H24N4O3S B2679979 2-(3-methoxyphenyl)-N-(1-(3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)acetamide CAS No. 1296272-80-4](/img/structure/B2679979.png)
2-(3-methoxyphenyl)-N-(1-(3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-methoxyphenyl)-N-(1-(3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H24N4O3S and its molecular weight is 424.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on related compounds emphasizes the significance of similar structures in the efficient synthesis of heterocyclic compounds, which are crucial in developing pharmaceuticals, agrochemicals, and materials science. For instance, studies have shown that derivatives of thiophene and pyrazole can be utilized in regiospecific syntheses of a variety of five and six-membered heterocycles, demonstrating the versatility of these moieties in constructing complex structures with potential biological activities (Mahata et al., 2003).
Antimicrobial and Antitumor Activities
Compounds featuring pyrazole and thiophene structures have been investigated for their biological activities, including antimicrobial and antitumor effects. The synthesis and evaluation of novel thiazole derivatives incorporating pyrazole moieties have shown significant antimicrobial activities, highlighting the potential of these compounds in addressing drug-resistant microbial infections (Saravanan et al., 2010). Additionally, the creation of novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from related structures has demonstrated promising anti-inflammatory and analgesic properties, suggesting their applicability in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Molecular Docking and Alzheimer's Disease
The design and synthesis of derivatives with pyrazole and pyridine moieties have also been explored in the context of Alzheimer's disease, where such compounds have shown to inhibit acetylcholinesterase activity and amyloid β aggregation, key targets in managing the disease's progression (Umar et al., 2019). This research underscores the potential of structurally related compounds in contributing to the development of multifunctional therapeutic agents for neurodegenerative diseases.
properties
IUPAC Name |
2-(3-methoxyphenyl)-N-[1-(5-thiophen-2-yl-1H-pyrazole-3-carbonyl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3S/c1-29-17-5-2-4-15(12-17)13-21(27)23-16-7-9-26(10-8-16)22(28)19-14-18(24-25-19)20-6-3-11-30-20/h2-6,11-12,14,16H,7-10,13H2,1H3,(H,23,27)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUUIKDHCNYCGTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=O)NC2CCN(CC2)C(=O)C3=NNC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.